Cas no 14289-24-8 (Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate)

• Product Name: Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate
• CAS No: 14289-24-8
• MF: C₉H₉NO₆S
• MW: 259.235861539841
• CID: 147520
• PubChem ID: 84327
• Update Time: 2025-04-19

Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate Chemical and Physical Properties

Names and Identifiers

• Methanediol,1-(5-nitro-2-thienyl)-, 1,1-diacetate
• [acetyloxy-(5-nitrothiophen-2-yl)methyl] acetate
• 5-nitrothiophen-2-ylmethylene diacetate
• 5-nitro-2-thiophilidene diacetate
• 5-nitrothiophene nethanediol diacetate
• 5-nitrothiophene-2-aldehydediacetate
• 5-nitrothiophene-2-carboxaldehyde diacetate
• 5-nitrothiophenecarbaldehyde diacetate
• diacetate de nitro-5 thenylidene
• diacetate of 5-nitrothiophen-2-aldehyde
• 5-Nitro-2-thenylidene diacetate
• 2-(Diacetoxymethyl)-5-nitrothiophene
• (5-nitro-2-thienyl)methylene diacetate
• (5-Nitro-2-thienyl)methanediol diacetate
• Diacetic acid 5-nitro-2-thenylidene ester
• DTXSID90162207
• 14289-24-8
• 1,1'-[5-nitro-2-thienyl)methylene] diacetate
• SCHEMBL12443426
• AKOS000486461
• NSC525304
• Methanediol, 1-(5-nitro-2-thienyl)-, 1,1-diacetate
• NSC 525304
• SMSF0004410
• SR-01000514285
• BIM-0013468.P001
• UNII-9B8VDQ6JKZ
• EINECS 238-211-7
• (acetyloxy){5-nitro-2-thienyl}methyl acetate
• (ACETYLOXY)(5-NITRO-2-THIENYL)METHYL ACETATE
• NSC-525304
• AG-205/36591047
• CBMicro_013489
• SR-01000514285-1
• CB04959
• NS00024645
• 9B8VDQ6JKZ

• Inchi： 1S/C9H9NO6S/c1-5(11)15-9(16-6(2)12)7-3-4-8(17-7)10(13)14/h3-4,9H,1-2H3
• InChI Key： QYESFCLSVSNRTN-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.01500
• Monoisotopic Mass: 259.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.66000
• LogP: 2.30430